Cas no 25127-29-1 (Crebanine)

Crebanine is an alkaloid from Stephania venosa, which can induce G1 arrest and apoptosis of human cancer cells Crebanine exhibits anti-inflammatory activity by inhibiting MAPKs and Akt signaling pathways Crebanine also has antiarrhythmic effects

Crebanine structure

Product Name:Crebanine

CAS No:25127-29-1

Molecular Formula:C₂₀H₂₁NO₄

Molecular Weight:339.3850

CID:258941

PubChem ID:159999

Crebanine Properties

Names and Identifiers

- crebanine
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (7R)-
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline,6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, ...
- Crebanin
- [ "8", "9-Dimethoxy-1", "2-methylenedioxyaporphine" ]
- 8
- 8,9-Dimethoxy-1,2-(methylenedioxy)aporphine
- Aporphine, 8,9-dimethoxy-1,2-(methylenedioxy)-
- 9,10-dimethoxy-7-methyl-6,7,7a,8-tetrahydro-5h-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinoline
- AC-34392
- FT-0776744
- 15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
- (12R)-15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.0^{2,6.0^{8,20.0^{14,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
- CHEMBL604339
- 25127-29-1
- DTXSID80947989
- 1,2-methylenedioxy-8,9-dimethoxyaporphine
- (12R)-15,16-Dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.02,6.08,20.014,19]icosa-1(20),2(6),7,14(19),15,17-hexaene
- 5H-Benzo(g)-1,3-benzodioxolo(6,5,4-de)quinoline, 6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (R)-
- A877697
- L-crebanine
- AKOS032948508
- 9,10-Dimethoxy-7-methyl-6,7,7a,8-tetrahydro-2H,5H-[1,3]benzodioxolo[6,5,4-de]benzo[g]quinoline
- 5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline, 6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (7R)-
- HY-N2255
- CHEMBL1989287
- CID 333544
- NCI60_002939
- s9182
- AKOS037514600
- CS-0019584
- NSC335648
- MS-25170
- NSC-335648
- CCG-267911
- UVDQDNQWGQFIAO-UHFFFAOYSA-N
- Aporphine, 8,9-dimethoxy-1,2-(methylenedioxy)-(8CI)
- L-CBN
- DA-62497
- 15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo(10.7.1.02,6.08,20.014,19)icosa-1(20),2(6),7,14(19),15,17-hexaene
- 15,16-dimethoxy-11-methyl-3,5-dioxa-11-azapentacyclo[10.7.1.0(2),?.0?,(2)?.0(1)?,(1)?]icosa-1(20),2(6),7,14(19),15,17-hexaene
- +Expand
- InChIKey： UVDQDNQWGQFIAO-UHFFFAOYSA-N
- Inchi： 1S/C20H21NO4/c1-21-7-6-11-8-16-20(25-10-24-16)18-12-4-5-15(22-2)19(23-3)13(12)9-14(21)17(11)18/h4-5,8,14H,6-7,9-10H2,1-3H3
- SMILES： O1C([H])([H])OC2C([H])=C3C([H])([H])C([H])([H])N(C([H])([H])[H])C4([H])C([H])([H])C5C(=C(C([H])=C([H])C=5C(C1=2)=C43)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 339.147058g/mol
Surface Charge: 0
XLogP3: 3.2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 339.147058g/mol
Monoisotopic Mass: 339.147058g/mol
Topological Polar Surface Area: 40.2Å²
Heavy Atom Count: 25
Complexity: 502
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 339.4

Experimental Properties

LogP: 3.12250
PSA: 40.16000
Refractive Index: 1.615
Boiling Point: 488.2°Cat760mmHg
Flash Point: 145.4°C
Color/Form: Cryst.
Density: 1.266

Crebanine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002R1C-1mg	5H-Benzo[g]-1,3-benzodioxolo[6,5,4-de]quinoline, 6,7,7a,8-tetrahydro-9,10-dimethoxy-7-methyl-, (7R)-	25127-29-1	99%	1mg	$98.00	2024-05-20
A2B Chem LLC	AB27552-1mg	Crebanine	25127-29-1	≥98%	1mg	$75.00	2024-04-20
ChemScence	CS-0019584-5mg	Crebanine	25127-29-1	99.54%	5mg	$119.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0404-100mg	Crebanine	25127-29-1	98%	100mg	$250	2023-09-20
MedChemExpress	HY-N2255-5mg	Crebanine	25127-29-1	99.54%	5mg	￥1190	2024-05-24
TargetMol Chemicals	T2S2215-1 mg	Crebanine	25127-29-1	99.17%	1mg	￥ 518	2023-07-11
TRC	C781520-1mg	Crebanine	25127-29-1		1mg	$ 115.00	2023-04-17
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP2934-20mg	Crebanine	25127-29-1	≥98%	20mg	￥1000元	2023-09-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C873474-1mg	Crebanine	25127-29-1	BR	1mg	￥2,199.00
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	T2S2215-1mg	Crebanine	25127-29-1	>98%	1mg	¥339.00	2024-08-09

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Crebanine Related Literature

1. 4,5,6,6a-Tetradehydro-N-methyl-7-oxoaporphinium salts

Helene Guinaudeau,Maurice Shamma,Bamrung Tantisewie,Kalaya Pharadai J. Chem. Soc. Chem. Commun. 1981 1118
2. 197. Synthesis of (±)-crebanine

T. R. Govindachari,K. Nagarajan,C. V. Ramadas J. Chem. Soc. 1958 983
3. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1992 9 365
4. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1996 13 127
5. Index pages

Nat. Prod. Rep. 1996 13 I1
6. 335. Alkaloids from Croton species. Part II. Structural determination of base A, linearisine, and crotonosine from C. linearis jacq.

L. J. Haynes,K. L. Stuart J. Chem. Soc. 1963 1789
7. Stephapierrines A–H, new tetrahydroprotoberberine and aporphine alkaloids from the tubers of Stephania pierrei Diels and their anti-cholinesterase activities

Waraluck Chaichompoo,Pornchai Rojsitthisak,Wachirachai Pabuprapap,Yuttana Siriwattanasathien,Pathumwadee Yotmanee,Woraphot Haritakun,Apichart Suksamrarn RSC Adv. 2021 11 21153
8. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1989 6 405
9. Aporphinoid alkaloids

M. Shamma,H. Guinaudeau Nat. Prod. Rep. 1986 3 345
10. β-Phenylethylamines and the isoquinoline alkaloids

K. W. Bentley Nat. Prod. Rep. 1988 5 265

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